3-(4-(3-Chlorophenyl)piperazin-1-yl)-1,1-diphenylpropan-2-ol dihydrochloride

• CAS No.: 193611-72-2
• Product Name: 3-(4-(3-Chlorophenyl)piperazin-1-yl)-1,1-diphenylpropan-2-ol dihydrochloride
• Molecular Formula: C25H27ClN2O.ClH.ClH
• Molecular Weight: 479.9 g/mol
• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]-1,1-diphenylpropan-2-ol;dihydrochloride
• Standard InChI: InChI=1S/C25H27ClN2O.2ClH/c26-22-12-7-13-23(18-22)28-16-14-27(15-17-28)19-24(29)25(20-8-3-1-4-9-20)21-10-5-2-6-11-21;;/h1-13,18,24-25,29H,14-17,19H2;2*1H
• Standard InChIKey: WPEXRXMQMPOHIO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC(C(C2=CC=CC=C2)C3=CC=CC=C3)O)C4=CC(=CC=C4)Cl.Cl.Cl
• Canonical SMILES: C1CN(CCN1CC(C(C2=CC=CC=C2)C3=CC=CC=C3)O)C4=CC(=CC=C4)Cl.Cl.Cl
• Description: BRL-15572 2Hcl is a 5-HT1D receptor antagonist with pKi of 7.9, also shows a considerable affinity at 5-HT1A and 5-HT2B receptors, exhibiting 60-fold selectivity over 5-HT1B receptor.IC50 Value: 7.9(pKi)Target: 5-HT1D Receptorin vitro: BRL-15572 displays high affinity and selectivity for h5-HT1D receptors. BRL-15572 has 60-fold higher affinity for h5-HT1D than 5-HT1B receptors. BRL-15572 binds to h5-HT1B and h5-HT1D receptors with pKB of less than 6 and 7.1, respectively. BRL-15572 stimulates [35S]GTP γ S binding in both cell lines, with potencies that correlated with their receptor binding affinities in both h5-HT1B and h5-HT1D receptor expressing cell lines. BRL-15572 reveals receptor binding affinities for 5-HT1A, 5-HT1B, 5-HT1E, 5-HT1F, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT6 and 5-HT7 with pKi of 7.7, 6.1, 5.2, 6.0, 6.6, 7.4, 6.2, 5.9 and 6.3, respectively. In the h5-HT1D cell line, both BRL-15572 (1 μM) shifts the 5-HT concentration response curve with pKB of 7.1, respectively. BRL-15572 does have moderately high affinity at human 5-HT1A and 5-HT2B receptors.in vivo: In diabetic pithed rats, administration of the selective 5-HT1D receptor antagonist BRL-15572 (2 mg/kg) does not modify the decreased HR induced by vagal electrical stimulation. The effects of L-694,247 (50 μg/kg), a selective agonist for non-rodent 5-HT1B and 5-HT1D receptors, on the vagally induced bradycardia are not apparent after pretreatment with BRL-15572.
• Synonyms: 3-(4-(3-chlorophenyl)piperazin-1-yl)-1,1-diphenyl-2-propanol; BRL 15572; BRL-15572
• Reference: [1]. http://en.wikipedia.org/wiki/BRL-15,572; [2]. Fujii H, Takatori S, Zamami Y, Hashikawa-Hobara N, Miyake N, Tangsucharit P, Mio M, Kawasaki H.Adrenergic stimulation-released 5-HT stored in adrenergic nerves inhibits CGRPergic nerve-mediated vasodilatation in rat mesenteric resistance arteries.Br J Pharmacol. 2012 Aug;166(7):2084-94.; [3]. González-Hernández A, Manrique-Maldonado G, Lozano-Cuenca J, Mu?oz-Islas E, Centurión D, Maassen VanDenBrink A, Villalón CM.The 5-HT(1) receptors inhibiting the rat vasodepressor sensory CGRPergic outflow: further involvement of 5-HT(1F), but not 5-HT(1A) or 5-HT(1D), subtypes.Eur J Pharmacol. 2011 Jun 1;659(2-3):233-43. Epub 2011 Apr 4.; [4]. Rocha-González HI, Blaisdell-López E, Granados-Soto V, Navarrete A.Antinociceptive effect of 7-hydroxy-3,4-dihydrocadalin isolated from Heterotheca inuloides: role of peripheral 5-HT? serotonergic receptors.Eur J Pharmacol. 2010 Dec 15;649(1-3):154-60. Epub 2010 Sep 20.; [5]. González-Hernández A, Mu?oz-Islas E, Lozano-Cuenca J, Ramírez-Rosas MB, Sánchez-López A, Centurión D, Ramírez-San Juan E, Villalón CM.Activation of 5-HT1B receptors inhibits the vasodepressor sensory CGRPergic outflow in pithed rats.Eur J Pharmacol. 2010 Jul 10;637(1-3):131-7. Epub 2010 Apr 10.
• PubChem Compound: 9891303
• Last Modified: Nov 11 2021